Cas no 80834-63-5 (2(1H)-Quinolinone,6-[3-[4-(2-ethoxyphenyl)-1-piperazinyl]propyl]-3,4-dihydro-)

• Product Name: 2(1H)-Quinolinone,6-[3-[4-(2-ethoxyphenyl)-1-piperazinyl]propyl]-3,4-dihydro-
• CAS No: 80834-63-5
• MF: C₂₄H₃₁N₃O₂
• MW: 393.521846055985
• CID: 724374
• PubChem ID: 3067091
• Update Time: 2025-04-19

2(1H)-Quinolinone,6-[3-[4-(2-ethoxyphenyl)-1-piperazinyl]propyl]-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,6-[3-[4-(2-ethoxyphenyl)-1-piperazinyl]propyl]-3,4-dihydro-
• 2(1H)-Quinolinone, 3,4-dihydro-6-(3-(4-(2-ethoxyphenyl)-1-piperazinyl) propyl)-
• 6-[3-[4-(2-ethoxyphenyl)piperazin-1-yl]propyl]-3,4-dihydro-1H-quinolin-2-one
• SCHEMBL10836552
• 6-(3-(4-(2-ethoxyphenyl)-1-piperazinyl)propyl)-3,4-dihydro-2(1H)-quinolinone
• 80834-63-5
• 2(1H)-Quinolinone, 3,4-dihydro-6-(3-(4-(2-ethoxyphenyl)-1-piperazinyl)propyl)-
• 6-{3-[4-(2-ethoxyphenyl)-1-piperazinyl]propyl}-3,4-dihydrocarbostyril
• DTXSID50230653
• 6-{3-[4-(2-Ethoxyphenyl)-1-piperazinyl]propyl}-3,4-dihydro-2(1H)-quinolinone
• LNNZZDORFCHETO-UHFFFAOYSA-N
• 6-(3-(4-(2-Ethoxyphenyl)-1-piperazinyl)propyl)-3,4-dihydrocarbostyril

• Inchi： 1S/C24H31N3O2/c1-2-29-23-8-4-3-7-22(23)27-16-14-26(15-17-27)13-5-6-19-9-11-21-20(18-19)10-12-24(28)25-21/h3-4,7-9,11,18H,2,5-6,10,12-17H2,1H3,(H,25,28)
• InChI Key： LNNZZDORFCHETO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1CCN(CCCC2=CC=C3C(CCC(N3)=O)=C2)CC1

Computed Properties

• Exact Mass: 393.24162724g/mol
• Monoisotopic Mass: 393.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų